Cas no 2171250-81-8 ((2S)-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-methoxypropanoic acid)

• Product Name: (2S)-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-methoxypropanoic acid
• CAS No: 2171250-81-8
• MF: C₂₃H₂₆N₂O₆
• MW: 426.462346553802
• CID: 6405041
• PubChem ID: 165558099
• Update Time: 2025-11-01

(2S)-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-methoxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-methoxypropanoic acid
• EN300-1571126
• (2S)-2-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-3-methoxypropanoic acid
• 2171250-81-8

• Inchi： 1S/C23H26N2O6/c1-3-19(21(26)24-20(13-30-2)22(27)28)25-23(29)31-12-18-16-10-6-4-8-14(16)15-9-5-7-11-17(15)18/h4-11,18-20H,3,12-13H2,1-2H3,(H,24,26)(H,25,29)(H,27,28)/t19-,20+/m1/s1
• InChI Key： CQMXSJFBYDOSRP-UXHICEINSA-N
• SMILES： O(C(N[C@@H](C(N[C@H](C(=O)O)COC)=O)CC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 426.17908655g/mol
• Monoisotopic Mass: 426.17908655g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 10
• Complexity: 620
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 114Ų

Additional information on (2S)-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-methoxypropanoic acid

Comprehensive Overview of (2S)-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-methoxypropanoic acid (CAS No. 2171250-81-8)

In the realm of peptide synthesis and pharmaceutical intermediates, the compound (2S)-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-methoxypropanoic acid (CAS No. 2171250-81-8) has garnered significant attention. This Fmoc-protected amino acid derivative is widely utilized in solid-phase peptide synthesis (SPPS), a technique that has revolutionized the production of therapeutic peptides and bioconjugates. Its unique structural features, including the fluorenylmethyloxycarbonyl (Fmoc) group and methoxypropanoic acid moiety, make it a versatile building block for researchers.

The Fmoc group in this compound serves as a temporary protecting group for the amino functionality, which is crucial for stepwise peptide elongation. This aligns with the growing demand for precision medicine and customized therapeutics, as researchers increasingly focus on targeted drug delivery systems. The compound’s chiral centers ((2S) and (2R) configurations) further enhance its utility in synthesizing enantiomerically pure peptides, a hot topic in drug development due to its implications for bioactivity and metabolic stability.

Recent advancements in AI-driven drug discovery have highlighted the importance of high-purity intermediates like (2S)-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-methoxypropanoic acid. Searches for "Fmoc-amino acid applications" and "peptide synthesis optimization" have surged, reflecting the compound’s relevance in biotechnology and pharmaceutical research. Its role in antibody-drug conjugates (ADCs), a trending area in oncology therapeutics, further underscores its value.

From a synthetic chemistry perspective, the compound’s methoxypropanoic acid segment contributes to improved solubility and reactivity, addressing common challenges in peptide coupling reactions. This is particularly relevant given the rise in queries about "green chemistry in peptide synthesis" and "sustainable pharmaceutical manufacturing." Researchers are also exploring its potential in click chemistry applications, a field gaining traction for its efficiency in biomolecular labeling.

Quality control of CAS No. 2171250-81-8 is critical, with HPLC and mass spectrometry being standard techniques for verification. The compound’s storage stability and handling protocols are frequently discussed in forums, emphasizing the need for anhydrous conditions to preserve its integrity. As the demand for personalized medicine grows, so does the interest in tailored peptide therapeutics, where this intermediate plays a pivotal role.

In summary, (2S)-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-methoxypropanoic acid (CAS No. 2171250-81-8) is a cornerstone in modern peptide chemistry, bridging gaps between academic research and industrial applications. Its compatibility with automated synthesizers and relevance in next-generation biologics ensure its continued prominence in scientific literature and R&D pipelines worldwide.